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Introduction: Three-dimensional (3D) transvaginal ultrasound represents a significant
advancement in gynecological imaging, offering a more comprehensive and reproducible
assessment of ovarian morphology compared to traditional two-dimensional (2D) methods.[1]
[2][3] This technology enables the acquisition of volumetric data, allowing for detailed analysis
of ovarian volume, antral follicle count (AFC), and stromal vascularity.[1] These parameters are
crucial in various research and clinical applications, including the diagnosis and monitoring of
polycystic ovary syndrome (PCOS), assessment of ovarian reserve, and follicular tracking
during assisted reproductive technology (ART) cycles.[1][4]

These application notes provide detailed protocols for utilizing 3D transvaginal ultrasound for
advanced ovarian morphology assessment, along with a summary of key quantitative data and
visualizations of experimental workflows.

Section 1: Quantitative Data Summary

The following tables summarize key quantitative data derived from 3D transvaginal ultrasound
studies for ovarian morphology assessment.

Table 1: Ovarian Volume and Antral Follicle Count in Polycystic Ovary Syndrome (PCOS)
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r Threshol y y e
d/vValue
) Normoandr
Ovarian 2D/3D _
ogenic vs. >10 cm?3 98.2% 45% [1][5]
Volume TVUS
PCOS
Normoandr
Ovarian )
2D TVUS ogenic vs. >13 cm3 100% 50% [5161[7]
Volume
PCOS
Mean
Follicle Normoandr
Number 3D TVUS ogenic vs. =20 100% 70% [51161[7]
per Ovary PCOS
(FNPO)
Mean
Follicle
Number 3D TVUS PCOS 29.8+115 N/A N/A [5]
per Ovary
(FNPO)
Mean
Follicle
Number 3D TVUS Controls 95+3.1 N/A N/A [5]
per Ovary
(FNPO)

Table 2: 3D Power Doppler Indices for Ovarian Vascularity Assessment
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Section 2: Experimental Protocols
Protocol 1: 3D Ovarian Volume Measurement

This protocol outlines the steps for accurate ovarian volume measurement using 3D
transvaginal ultrasound.

1. Patient Preparation:
e The patient should have an empty bladder.

e The examination is ideally performed in the early follicular phase of the menstrual cycle (day
2-5) to avoid interference from a dominant follicle or corpus luteum.[10][11]

2. Image Acquisition:
» Use a high-frequency transvaginal ultrasound transducer (minimum 7 MHz).[10][11]

o Obtain a clear 2D view of the ovary in the sagittal plane.
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Activate the 3D volume acquisition mode.

Define the region of interest (ROI) to encompass the entire ovary, minimizing the inclusion of
adjacent tissues.[12]

Initiate the automated volume sweep. The system will acquire a series of 2D images to
construct a 3D volume dataset.[12]

. Volume Calculation using Virtual Organ Computer-aided Analysis (VOCAL™):
Open the acquired 3D volume dataset in the analysis software.
Select the VOCAL™ (Virtual Organ Computer-aided Analysis) tool.[13]

Manually or semi-automatically trace the contour of the ovary in sequential planes. A
rotational step of 15-30 degrees is commonly used.[9][14][15]

The software will then automatically calculate the ovarian volume based on the traced
contours.

. Data Recording:
Record the ovarian volume in cubic centimeters (cm3).

Note any significant findings, such as the presence of cysts or other abnormalities.

Protocol 2: 3D Antral Follicle Count (AFC)

This protocol describes the methodology for counting antral follicles using 3D ultrasound, often
facilitated by specialized software.

1. Patient Preparation and Image Acquisition:

» Follow the same patient preparation and image acquisition steps as described in Protocol 1.
It is recommended to include follicles between 2 and 10 mm in the count.[10]

2. Automated Follicle Counting using Sonography-based Automated Volume Count
(SonoAVC™):
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e Open the 3D ovarian volume dataset.
o Activate the SonoAVC™ software.[12]

o The software will automatically identify and measure the anechoic follicular structures within
the defined ovarian volume.[12][16]

e SonoAVC™ provides a count of the follicles and can also provide individual follicle volumes
and diameters (d(V), mean diameter, and X, Y, Z diameters).[12]

3. Manual Verification and Adjustment:
» Review the automatically generated follicle count.

e Manually add any missed follicles or remove any incorrectly identified structures (e.g., blood
vessels).[10] This can be done by clicking on the individual structures in the software
interface.[10]

4. Data Recording:
» Record the total antral follicle count for each ovary.

e If required, record the size distribution of the follicles.

Protocol 3: 3D Ovarian Stromal Vascularity Assessment

This protocol details the use of 3D power Doppler angiography to quantify ovarian stromal
blood flow.

1. Patient Preparation and Image Acquisition:
» Follow the patient preparation steps as in Protocol 1.

e Acquire a 3D volume of the ovary using the power Doppler mode. It is important to use
standardized settings for the power Doppler parameters (e.g., gain, pulse repetition
frequency) to ensure consistency.

2. Vascularity Analysis using VOCAL™:
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e Open the 3D power Doppler volume dataset.

e Use the VOCAL™ tool to trace the contour of the ovarian stroma, excluding any large
follicles.

e Access the histogram analysis function within the software.[13]
» The software will calculate the following vascularity indices:[8][9]

o Vascularization Index (VI): Percentage of the stromal volume occupied by blood vessels.

[81[9]
o Flow Index (Fl): Average intensity of the power Doppler signal within the vessels.[3][9]
o Vascularization Flow Index (VFI): A composite index of vascularity and flow.[8][9]
3. Data Recording:
» Record the VI, FI, and VFI for the ovarian stroma.
» Note the phase of the menstrual cycle, as vascularity changes throughout the cycle.[17]

Section 3: Visualizations

Diagram 1: Experimental Workflow for 3D Ovarian
Morphology Assessment
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Caption: Workflow for 3D ovarian morphology assessment.

Diagram 2: Logical Relationship of 3D Ultrasound
Parameters in Ovarian Assessment
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Caption: Relationship between 3D ultrasound parameters and applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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